Cas no 7170-77-6 ([(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile)
![[(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile structure](https://ossimg.kuujia.com/scimg/7500/7170-77-6x500.png)
7170-77-6 structure
Product Name:[(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile
CAS No:7170-77-6
MF:C8H5N3S2
MW:207.275398015976
MDL:MFCD00043999
CID:47267
PubChem ID:24878738
Update Time:2025-04-18
[(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Thiocyanatobenzo[d]thiazol-2-amine
- 2-Amino-6-Thiocyano Benzothiazole
- (2-amino-1,3-benzothiazol-6-yl) thiocyanate
- 2-AMINO-6-THIOCYANATOBENZOTHIAZOLE
- 2-Amino-6-thiocyanobenzothiazole
- [(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile
- AT13906
- 2-Amino-6-benzothiazolyl thiocyanate
- NSC 327380
- SCHEMBL614629
- NSC-327380
- 2-Amino-6-thiocyanatobenzothiazole, 96%
- FT-0636381
- F0001-1839
- NS00037279
- DTXSID1064584
- EINECS 230-524-7
- Thiocyanic acid, 2-amino-6-benzothiazolyl ester
- 2-amino-1,3-benzothiazol-6-yl thiocyanate
- 2-Amino-6-thiocyanato-1,3-benzothiazole
- 2-amino-6-thiocyanato benzothiazole
- SR-01000370550-1
- AMY14313
- BS-42334
- EN300-8157073
- MFCD00043999
- XTH8LS4QYK
- UNII-XTH8LS4QYK
- SR-01000370550
- 7170-77-6
- 6-thiocyanatobenzothiazol-2-ylamine
- AKOS000297379
- NSC327380
- FVNSRFMQXKMHTQ-UHFFFAOYSA-N
- HMS1678I17
- AG-690/12867974
- DB-020501
-
- MDL： MFCD00043999
- Inchi： 1S/C8H5N3S2/c9-4-12-5-1-2-6-7(3-5)13-8(10)11-6/h1-3H,(H2,10,11)
- InChI Key： FVNSRFMQXKMHTQ-UHFFFAOYSA-N
- SMILES： S1C(N)=NC2C=CC(=CC1=2)SC#N
Computed Properties
- Exact Mass: 206.99200
- Monoisotopic Mass: 206.992
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.6
- Topological Polar Surface Area: 116A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.5±0.1 g/cm3
- Melting Point: 194-197 °C (lit.)
- Boiling Point: 435.9±37.0 °C at 760 mmHg
- Flash Point: 217.4±26.5 °C
- Refractive Index: 1.778
- PSA: 116.24000
- LogP: 3.03288
- Solubility: Not available
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
[(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Store at 4 ° C, -4 ° C is better
[(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153661-25g |
6-Thiocyanatobenzo[d]thiazol-2-amine |
7170-77-6 | 97% | 25g |
$417 | 2021-06-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04629-25g |
6-Thiocyanatobenzo[d]thiazol-2-amine |
7170-77-6 | 96% | 25g |
¥4238.0 | 2024-07-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A858690-5g |
2-Amino-6-Thiocyanobenzothiazole |
7170-77-6 | ≥98% | 5g |
￥1,500.00 | 2022-09-03 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 546887-25G |
[(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile |
7170-77-6 | 25g |
¥3558.8 | 2023-12-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A858690-1g |
2-Amino-6-Thiocyanobenzothiazole |
7170-77-6 | ≥98% | 1g |
￥388.00 | 2022-09-03 | |
| Chemenu | CM153661-5g |
6-Thiocyanatobenzo[d]thiazol-2-amine |
7170-77-6 | 97% | 5g |
$96 | 2024-07-24 | |
| Chemenu | CM153661-10g |
6-Thiocyanatobenzo[d]thiazol-2-amine |
7170-77-6 | 97% | 10g |
$155 | 2024-07-24 | |
| abcr | AB336395-1 g |
2-Amino-6-thiocyanobenzothiazole |
7170-77-6 | 1 g |
€196.30 | 2023-07-19 | ||
| abcr | AB336395-5 g |
2-Amino-6-thiocyanobenzothiazole |
7170-77-6 | 5 g |
€332.40 | 2023-07-19 | ||
| TRC | T280306-100mg |
6-Thiocyanatobenzo[d]thiazol-2-amine |
7170-77-6 | 100mg |
$ 50.00 | 2022-06-02 |
[(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
7170-77-6 ([(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile) Related Products
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- 686779-18-0(Benzothiazole, 2-dimethylamino-6-(methylthio)- (5CI))
- 63493-81-2(2-Amino-1,3-benzothiazole-6-thiol)
- 193423-34-6( )
- 21615-35-0(Thiocyanic acid,2-amino-5-methyl-6-benzothiazolyl ester)
- 50850-92-5(6-(methylsulfanyl)-1,3-benzothiazol-2-amine)
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- 288841-34-9
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